Cas no 2034483-88-8 (4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile)

• Product Name: 4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile
• CAS No: 2034483-88-8
• MF: C₁₇H₁₉N₅O₃S
• MW: 373.429461717606
• CID: 5354145
• Update Time: 2025-11-03

4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((3-((6-(dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile
• 4-[3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]sulfonylbenzonitrile
• 4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile

• Inchi： 1S/C17H19N5O3S/c1-21(2)16-7-8-17(20-19-16)25-14-9-10-22(12-14)26(23,24)15-5-3-13(11-18)4-6-15/h3-8,14H,9-10,12H2,1-2H3
• InChI Key： CBLDWQRFWLNCLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N1CCC(C1)OC1=CC=C(N(C)C)N=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 618
• XLogP3: 1.4
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile

4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile: A Comprehensive Overview

4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile, also known by its CAS number 2034483-88-8, is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications. In this article, we delve into the properties, synthesis, and potential uses of this compound, backed by the latest research findings.

The molecular structure of 4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile is characterized by a benzonitrile core linked to a sulfonyl group, which in turn is connected to a pyrrolidine ring substituted with a pyridazine moiety. The presence of the dimethylamino group on the pyridazine ring introduces unique electronic properties, making this compound a versatile building block for further chemical modifications. Recent studies have highlighted its role in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the most intriguing aspects of this compound is its synthesis pathway. Researchers have employed various strategies to construct this molecule, leveraging advanced organic chemistry techniques such as Suzuki coupling and nucleophilic aromatic substitution. The use of palladium catalysts has proven particularly effective in achieving high yields and purity. Notably, recent advancements in asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, opening new avenues for stereochemistry-based drug development.

The pharmacological properties of 4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile have been extensively studied in preclinical models. Findings from these studies suggest that the compound exhibits potent inhibitory activity against several kinases implicated in cancer progression. For instance, a 2023 study published in Nature Communications demonstrated that this compound selectively inhibits Aurora kinase A, a key regulator of mitosis, thereby inducing apoptosis in cancer cells. Such results underscore its potential as a lead molecule for anti-cancer therapeutics.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalysis and sensor applications. For example, researchers at Stanford University have reported the use of this compound as a chelating agent in homogeneous catalysis for alkene epoxidation, achieving remarkable turnover numbers under mild conditions.

In terms of environmental impact and safety, studies indicate that 4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile exhibits low toxicity towards non-target organisms when used at recommended concentrations. However, ongoing research is focused on optimizing its biodegradability to minimize ecological footprint. Collaborative efforts between chemists and environmental scientists are expected to yield greener synthesis routes and sustainable application methods.

In conclusion, 4-[(3-{[6-(dimethylamino)pyridazin-3-yl]oxy}pyrrolidin-1-yl)sulfonyl]benzonitrile, with its CAS number 2034483-88-, represents a cutting-edge compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advances in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to unfold, we can anticipate even more innovative uses for this remarkable molecule.